Cas no 1538213-79-4 (2-chloro-5,6,7,8-tetrahydroquinolin-3-amine)
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
- 3-Quinolinamine, 2-chloro-5,6,7,8-tetrahydro-
- 1538213-79-4
- EN300-1964976
-
- Inchi: 1S/C9H11ClN2/c10-9-7(11)5-6-3-1-2-4-8(6)12-9/h5H,1-4,11H2
- InChI Key: SWSDWWLYQLWAJY-UHFFFAOYSA-N
- SMILES: N1C2=C(CCCC2)C=C(N)C=1Cl
Computed Properties
- Exact Mass: 182.0610761g/mol
- Monoisotopic Mass: 182.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.270±0.06 g/cm3(Predicted)
- Boiling Point: 339.5±42.0 °C(Predicted)
- pka: 3.74±0.20(Predicted)
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1964976-0.05g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 0.05g |
$780.0 | 2023-09-17 | ||
| Enamine | EN300-1964976-0.1g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 0.1g |
$817.0 | 2023-09-17 | ||
| Enamine | EN300-1964976-0.25g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 0.25g |
$855.0 | 2023-09-17 | ||
| Enamine | EN300-1964976-0.5g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 0.5g |
$891.0 | 2023-09-17 | ||
| Enamine | EN300-1964976-1.0g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 1g |
$928.0 | 2023-06-03 | ||
| Enamine | EN300-1964976-2.5g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 2.5g |
$1819.0 | 2023-09-17 | ||
| Enamine | EN300-1964976-5.0g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 5g |
$2692.0 | 2023-06-03 | ||
| Enamine | EN300-1964976-10.0g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 10g |
$3992.0 | 2023-06-03 | ||
| Enamine | EN300-1964976-1g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 1g |
$928.0 | 2023-09-17 | ||
| Enamine | EN300-1964976-5g |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine |
1538213-79-4 | 5g |
$2692.0 | 2023-09-17 |
2-chloro-5,6,7,8-tetrahydroquinolin-3-amine Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine
Recent Advances in the Study of 2-Chloro-5,6,7,8-tetrahydroquinolin-3-amine (CAS: 1538213-79-4)
The compound 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine (CAS: 1538213-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic amine, characterized by its tetrahydroquinoline scaffold, has been explored for its diverse biological activities, including kinase inhibition and modulation of various signaling pathways. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, positioning it as a promising candidate for therapeutic interventions.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK4. The study employed molecular docking and in vitro enzymatic assays to demonstrate its high binding affinity and inhibitory potency. The compound exhibited IC50 values in the nanomolar range, suggesting its potential as a lead compound for cancer therapeutics. Furthermore, the study highlighted the importance of the chloro substituent at the 2-position and the amine group at the 3-position in enhancing target specificity.
Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anti-inflammatory properties. The research team synthesized a series of derivatives and assessed their effects on NF-κB signaling. 2-Chloro-5,6,7,8-tetrahydroquinolin-3-amine was found to significantly reduce pro-inflammatory cytokine production in macrophage cells, with minimal cytotoxicity. These findings underscore its potential as a scaffold for developing novel anti-inflammatory agents.
Recent synthetic methodologies have also been refined to improve the yield and purity of 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine. A 2024 study in Organic Process Research & Development described a scalable, one-pot synthesis route using palladium-catalyzed C-H activation, which reduced the number of purification steps and increased overall efficiency. This advancement is critical for facilitating large-scale production and further pharmacological testing.
In conclusion, 2-chloro-5,6,7,8-tetrahydroquinolin-3-amine (CAS: 1538213-79-4) represents a versatile and pharmacologically active scaffold with promising applications in oncology and inflammation. Ongoing research aims to explore its mechanism of action in greater detail and to develop derivatives with enhanced efficacy and safety profiles. The compound's unique structural features and biological activities make it a valuable focus for future drug discovery efforts.
1538213-79-4 (2-chloro-5,6,7,8-tetrahydroquinolin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)